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Compound of Interest

Compound Name: GeA-69

Cat. No.: B607624

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of
GeA-69, a selective, allosteric inhibitor of the Poly(ADP-ribose) polymerase 14 (PARP14)
macrodomain 2 (MD2).

Chemical Properties and Storage

GeA-69 is a potent and cell-permeable small molecule that provides a valuable tool for
investigating the biological functions of PARP14.[1]

Physicochemical Properties
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Property

Value

Reference

Chemical Name

N-(2-(9H-Carbazol-1-

[2]

yl)phenyl)acetamide
Molecular Formula C20H16N20 [1][2]
Molecular Weight 300.35 g/mol [2]
CAS Number 2143475-98-1 [11[2]
Appearance Off-white to light brownish solid  [1]
Purity >98% [2]
Solubility Soluble to 100 mM in DMSO 2]

and to 50 mM in ethanol.

Recommended Storage Conditions

Proper storage of GeA-69 is crucial to maintain its stability and activity.

Storage . Handling
Format Shelf Life . Reference
Temperature Advice
Keep cool, dry,
Solid -20°C At least 2 years and protected [1]
from light.
] Aliquot to avoid
Stock Solution
) -20°C 1 month repeated freeze- [3]
(in DMSO)
thaw cycles.
_ Aliguot to avoid
Stock Solution
-80°C 6 months repeated freeze- [3]

(in DMSO)

thaw cycles.

Mechanism of Action

GeA-69 is a selective, allosteric inhibitor of the second macrodomain (MD2) of PARP14.[2] It
has an ICso of 720 nM and a dissociation constant (Kd) of 860 nM for PARP14 MD2.[2] By
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binding to an allosteric site, GeA-69 prevents the localization of PARP14 MD2 to sites of DNA
damage within intact cells.[2][3] PARP14 is involved in several key cellular processes, including
DNA damage repair and inflammatory signaling pathways.[4][5]

Role in DNA Damage Repair

PARP14 plays a role in the homologous recombination (HR) pathway of DNA double-strand
break repair.[4] It is thought to contribute to the stability of stalled replication forks.[6] GeA-69,
by inhibiting PARP14, can modulate these processes.
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PARP14's role in the Homologous Recombination pathway.
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Role in Inflammatory Signaling

PARP14 has been shown to inhibit the inflammatory response of macrophages through the NF-
KB pathway.[7] It can also act as a co-activator for STAT6 in the IL-4 signaling pathway.[5]
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PARP14 in NF-kB Signaling
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PARP14's inhibitory role in the NF-kB signaling pathway.
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Application Notes

GeA-69 can be utilized in a variety of cell-based and in vitro assays to probe the function of
PARP14.

 DNA Damage Response Studies: Investigate the role of PARP14 in cellular responses to
DNA damaging agents. GeA-69 can be used to determine if inhibition of PARP14 sensitizes
cells to specific genotoxic agents.

» Inflammation Research: Explore the involvement of PARP14 in inflammatory signaling
cascades in immune cells like macrophages.

e Cancer Biology: Given PARP14's pro-survival role in some cancers, GeA-69 can be used to
assess the therapeutic potential of PARP14 inhibition in relevant cancer cell lines.[1]

» Target Validation: As a selective inhibitor, GeA-69 is an excellent tool for validating the
cellular phenotypes associated with PARP14 inhibition.

Experimental Protocols

The following are general protocols that can be adapted for specific experimental needs.

General Workflow for Cell-Based Assays
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General Workflow for a Cell-Based Assay with GeA-69
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A generalized workflow for utilizing GeA-69 in cell-based experiments.
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Cell Culture and Treatment

o Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth

phase at the time of treatment.

o GeA-69 Preparation: Prepare a stock solution of GeA-69 in DMSO (e.g., 100 mM).[2]
Further dilute the stock solution in cell culture medium to the desired final concentration
immediately before use. It is recommended to perform a dose-response curve to determine
the optimal concentration for your cell line and assay.

o Treatment: Replace the cell culture medium with medium containing the desired
concentration of GeA-69 or a vehicle control (e.g., DMSO at the same final concentration as
the GeA-69 treated cells).

 Incubation: Incubate the cells for the desired period. For DNA damage studies, GeA-69 is
often used as a pre-treatment before the addition of a DNA damaging agent.[3]

In Vitro PARP14 MD2 Inhibition Assay (AlphaScreen)

This protocol is based on the assay described by Schuller et al., 2017.[8]

e Reagents:

o

Recombinant PARP14 MD2 protein (with a His-tag)

[¢]

Biotinylated peptide containing an ADP-ribose mimic

[¢]

Streptavidin-coated donor beads

o

Anti-His antibody-conjugated acceptor beads

o

Assay buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM NacCl, 0.1% BSA)
e Procedure:

1. Add assay buffer, GeA-69 (at various concentrations), and PARP14 MD2 to a 384-well
plate.
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2. Incubate for 15 minutes at room temperature.

3. Add the biotinylated peptide and incubate for another 15 minutes.
4. Add the acceptor beads and incubate for 30 minutes in the dark.
5. Add the donor beads and incubate for 30 minutes in the dark.

6. Read the plate on an AlphaScreen-compatible plate reader.

o Principle: In the absence of an inhibitor, the interaction between PARP14 MD2 and the
biotinylated peptide brings the donor and acceptor beads into proximity, generating a signal.
GeA-69 will disrupt this interaction, leading to a decrease in the signal.

Safety and Handling

A Material Safety Data Sheet (MSDS) is available for GeA-69 and should be consulted before
handling.[9]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,
and safety glasses.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area.

o First Aid:

o

Skin Contact: Wash with soap and water.

o

Eye Contact: Rinse with copious amounts of water for at least 15 minutes.

Inhalation: Move to fresh air.

[¢]

o

Ingestion: Seek medical attention.

» Disposal: Dispose of in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b607624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

